Cas no 1385694-47-2 (1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid)

1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid structure
1385694-47-2 structure
Product Name:1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
CAS No:1385694-47-2
MF:C13H13BrO3
MW:297.144523382187
MDL:MFCD22423148
CID:1057190
PubChem ID:71432764
Update Time:2025-04-20

1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid
    • 1385694-47-2
    • SY020251
    • CS-0445837
    • AKOS023485063
    • Cyclohexanecarboxylic acid, 1-(2-bromophenyl)-4-oxo-
    • MFCD22423148
    • 1-(2-Bromophenyl)-4-oxocyclohexanecarboxylicAcid
    • DTXSID401220104
    • 1-(2-bromophenyl)-4-oxocyclohexane-1-carboxylic acid
    • DB-362715
    • A886216
    • MDL: MFCD22423148
    • Inchi: 1S/C13H13BrO3/c14-11-4-2-1-3-10(11)13(12(16)17)7-5-9(15)6-8-13/h1-4H,5-8H2,(H,16,17)
    • InChI Key: CBZHZVQFEHMTGW-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C1(C(=O)O)CCC(CC1)=O

Computed Properties

  • Exact Mass: 296.00500
  • Monoisotopic Mass: 296.00481g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.91460

1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-(2-Bromophenyl)-4-oxocyclohexanecarboxylic Acid Pricemore >>

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